![molecular formula C13H21BF2O2 B6235548 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2246650-11-1](/img/no-structure.png)
2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as DFCDM, is a chemical compound belonging to the family of boron-containing compounds. It is a colorless liquid with a low boiling point of 66-67°C and a molecular weight of 195.14 g/mol. DFCDM is a versatile compound with many applications in scientific research and industrial processes.
Scientific Research Applications
2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used in a wide range of scientific research applications, including organic synthesis, catalysis, and materials science. It has been used as a catalyst in the synthesis of polymers, as a reagent in the synthesis of organic compounds, and as a ligand in the synthesis of metal-organic frameworks. It has also been used in the synthesis of heterocyclic compounds and as a reactant in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is based on its ability to form boron-containing complexes with other molecules. These complexes can be used as catalysts in a variety of reactions, including the synthesis of polymers, heterocyclic compounds, and pharmaceuticals. The boron-containing complexes formed by 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are stable and can be used in a wide range of reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are not well understood. However, it has been shown to be non-toxic to humans and animals and has been used in a variety of laboratory experiments.
Advantages and Limitations for Lab Experiments
The main advantages of using 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in laboratory experiments are its low cost, low toxicity, and its ability to form stable boron-containing complexes. However, its use is limited by the fact that it is a colorless liquid with a low boiling point, making it difficult to handle and store.
Future Directions
The potential future directions for the use of 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane include its use as a catalyst in the synthesis of polymers, its use as a reagent in the synthesis of organic compounds, its use as a ligand in the synthesis of metal-organic frameworks, its use in the synthesis of heterocyclic compounds, and its use as a reactant in the synthesis of pharmaceuticals. Additionally, further research could be done to explore the biochemical and physiological effects of 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and to develop more efficient and cost-effective methods of synthesis.
Synthesis Methods
2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized from the reaction of 4,4-difluorocyclohexanone and 2-methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base. The reaction is carried out in a solvent such as toluene or dichloromethane at a temperature of 80-90°C. The reaction is completed within 1-2 hours and the product is then isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4,4-difluorocyclohexylidene)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 4,4-difluorocyclohexylidene with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a suitable catalyst.", "Starting Materials": [ "4,4-difluorocyclohexylidene", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Catalyst" ], "Reaction": [ "Add 4,4-difluorocyclohexylidene to a reaction flask", "Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by standard methods" ] } | |
CAS RN |
2246650-11-1 |
Molecular Formula |
C13H21BF2O2 |
Molecular Weight |
258.1 |
Purity |
95 |
Origin of Product |
United States |
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